Cas no 2171664-04-1 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylcyclohexyl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylcyclohexyl)methylcarbamoyl}butanoic acid
• CAS No: 2171664-04-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6223410
• PubChem ID: 165877520
• Update Time: 2025-07-21

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylcyclohexyl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylcyclohexyl)methylcarbamoyl}butanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2-methylcyclohexyl)methyl]carbamoyl}butanoic acid
• EN300-1541496
• 2171664-04-1

• Inchi： 1S/C28H34N2O5/c1-18-8-2-3-9-19(18)16-29-27(33)25(14-15-26(31)32)30-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24-25H,2-3,8-9,14-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： QHTTVIBAJVTIBZ-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1CCCCC1C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylcyclohexyl)methylcarbamoyl}butanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylcyclohexyl)methylcarbamoyl}butanoic Acid (CAS No. 2171664-04-1)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methylcyclohexyl)methylcarbamoyl}butanoic acid, identified by its CAS number 2171664-04-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of both fluoren-9-yl and cyclohexyl moieties in its backbone, coupled with amide and ester functionalities, suggests potential roles in modulating biological pathways and interactions.

The< strong>fluoren-9-ylmethoxycarbonyl moiety is particularly noteworthy, as it is commonly employed in the synthesis of peptide mimetics and protease inhibitors. This group not only enhances the solubility and stability of the compound but also provides a scaffold for further chemical modifications. In contrast, the 2-methylcyclohexylmethylcarbamoyl group contributes to the compound's lipophilicity, which can be crucial for membrane permeability and target binding affinity. The overall structure of this compound thus represents a careful balance between hydrophilic and hydrophobic properties, making it an attractive candidate for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex diseases. The< strong>fluoren-9-yl-based derivatives have been extensively studied for their potential in oncology, neurodegenerative disorders, and infectious diseases. For instance, studies have demonstrated that fluorenylmethyloxycarbonyl (Fmoc) protected amino acids are pivotal in solid-phase peptide synthesis, a technique widely used in the production of antibodies and peptide-based therapeutics. Similarly, the incorporation of< strong>cyclohexyl groups into drug molecules has been shown to improve pharmacokinetic profiles by enhancing metabolic stability and reducing rapid clearance.

The< strong>methoxycarbonyl group in this compound serves as a protecting group for amino functions during synthetic processes but can also be cleaved under specific conditions to reveal reactive sites for further derivatization. This flexibility makes it a valuable intermediate in multi-step syntheses aimed at generating novel bioactive molecules. Additionally, the< strong>carbamoyl functionality at the C-terminal position introduces additional reactivity, allowing for conjugation with other biomolecules or further functionalization to tailor specific biological activities.

In the context of contemporary research, this compound aligns with the growing trend toward structure-based drug design. High-throughput screening and computational modeling have enabled researchers to identify promising scaffolds with high precision. The< strong>butoic acid moiety at one end of the molecule provides a carboxylic acid group that can participate in hydrogen bonding interactions within biological targets. This feature is particularly relevant for designing small molecules that interact with enzymes or receptors through specific binding motifs.

The synthesis of such complex molecules requires meticulous planning and execution to ensure high yield and purity. Modern synthetic methodologies often involve palladium-catalyzed cross-coupling reactions, which allow for the efficient construction of carbon-carbon bonds essential for complex structures. Techniques like solid-phase synthesis have also been instrumental in simplifying multi-step processes, reducing purification challenges and improving scalability.

Evaluation of this compound's pharmacological potential has been supported by several computational studies that predict favorable binding affinities to various biological targets. These predictions are based on molecular docking simulations that assess how well the compound's structure fits into binding pockets of proteins or enzymes. Such virtual screening expedits the identification of lead compounds that warrant further experimental validation.

In vitro studies have begun to explore the biological activity of this compound across different cellular systems. Initial findings suggest potential effects on metabolic pathways and signal transduction cascades relevant to inflammation and cancer biology. The< strong>cyclohexyl-based moiety may contribute to modulation of enzyme activity by influencing conformational changes or substrate binding affinity. Meanwhile, the< strong>butoic acid group could interact with intracellular receptors or transporters, affecting cellular responses.

The< strong>methoxycarbonyl-protected amino group offers an opportunity to investigate prodrug strategies where initial hydrolysis releases an active species under physiological conditions. This approach can enhance bioavailability while minimizing off-target effects during early stages of development. Such design principles are increasingly important as drug candidates move through preclinical testing toward clinical trials.

The integration of machine learning techniques into drug discovery pipelines has accelerated the identification of promising candidates like this one. By analyzing vast datasets containing structural information and biological responses, algorithms can predict properties such as solubility, toxicity profiles, and target interactions with remarkable accuracy. These predictions guide experimental efforts toward compounds most likely to succeed in subsequent phases.

The versatility of this compound's structure allows for exploration across multiple therapeutic areas without significant modifications to its core framework. Researchers can introduce variations at specific positions while retaining key functional elements responsible for biological activity—this modular approach streamlines development efforts by leveraging existing knowledge about effective molecular motifs.

Ongoing research aims not only at optimizing synthetic routes but also at expanding applications through derivatization studies where new functional groups are introduced strategically to enhance desired properties while minimizing unwanted effects—a critical consideration throughout drug development cycles.